In this work, we discussed and counter-commented Paul J. Weldon's comments on our recent paper (Zhou et al. Proc Natl Acad Sci USA 117:32493, 2020a), where we reported that BCP/BCPO (beta-caryophyllene/caryophyllene oxide) in fresh horse manure is sufficient to drive manure rolling behavior (HMR) in giant panda and attenuate the cold sensitivity of mice by directly targeting and inhibiting transient receptor potential melastatin 8 (TRPM8), an archetypical cold-activated ion channel of mammals. The main question we arise in this response is: “which is the reasonable target of BCP/BCPO? Parasites or TRPM8?” Based on the knowledge of TRPM8-mediated cooling sensation, interaction between BCP/BCPO and TRPM8, BCP/BCPO concentration in horse manure samples, correlation between HMR frequency and habitat temperature, insecticidal activity of BCP/BCPO and thermal ecology of parasites, we prefer a simple idea that BCP/BCPO-induced TRPM8 antagonism bestows the wild giant pandas with cold tolerance at low-ambient temperatures. Compared with the speculation of insecticidal activity induced by HMR behavior, our study provided a comprehensive mechanism to confirm a physiological target of BCP/BCPO during the highly cold-correlated behavior.

A variety of models have been used in mating bioassays of insects to assess the contribution of chemical and visual signals to mate location and mate selection. Although the use of such ‘dummies’ has had varying degrees of success, some insect species refuse to accept simplistic models. In the present study, we developed a 3D-printed model to explore whether more realistic models will be more successful than simplistic models in mating assays of difficult to manipulate species such as the flea beetle Altica fragariae. We ran five experiments to test (1) whether males could discriminate between males and females solely based on differences in cuticular hydrocarbons (CHCs), (2) whether males use shape or (3) color to choose mates, and (4) whether males can discriminate between 3D-printed models and freshly killed beetles either with or (5) without legs and antennae. The results of these experiments confirmed that male A. fragariae preferred models coated with CHCs of females over that of male CHCs, providing strong support for the role of CHCs in mate choice in Altica. We also showed that males use both shape and color in mate selection, and that males are capable of discriminating between the models and real beetle specimens. Together, the results indicate that 3D-printed models can provide a feasible and cost-effective method for mating studies of insects.

The ability of Australian native metallophytes to tolerate extreme metal concentrations in the soil and other difficult edaphic conditions is still not well understood. Copper is an essential micronutrient for plants to survive, but at high concentrations (> 20 µg g−1) in plant tissues, it can cause foliar chlorosis, stunted growth, and ultimately plant death. The Roseby Corridor in Central Queensland (near Cloncurry) is host to copper metallophytes (Polycarpaea spirostylis, Bulbostylis barbata, Tephrosia virens, Eriachne mucronata) which are able to tolerate soils with total copper concentrations up to 12,700 µg g−1. Even with these high levels of copper in the rhizosphere, the maximum copper in all species is relatively low when compared to Cu concentrations in the soil (leaf/stem: Bulbostylis barbata: 40.9 µg g−1, Eriachne mucronata: 12.3 µg g−1, Polycarpaea spirostylis: 10.9 µg g−1, Tephrosia virens: 128 µg g−1). Therefore, all of these species can be classified as copper Excluder-type metallophytes. Their affinity to copper makes these metallophytes useful indicators of copper surface mineralisation within the Roseby Corridor.

Stink bugs (Pentatomidae) produce volatile chemical substances in the scent glands, with unpleasant odors that function as alarm and defense signals against natural enemies. The contents of the scent glands of the predatory Podisus nigrispinus and its prey, the phytophagous Euschistus heros were used to evaluate the behavioral interactions between these two insects. Quantitative and qualitative analyses of odor components were performed by gas chromatography (GC/FID and GC/MS) and behavioral response evaluated by video-tracking system. The chemical composition of the odor produced by P. nigrispinus and E. heros contains aldehydes and hydrocarbons. The chemical mixture has quantitative and qualitative component differences between species and sexes, with 20 compounds identified for P. nigrispinus and 17 compounds for E. heros. The compounds (E)-2-hexenal, hexenoic acid, (E)-2-decenal, tridecane, tetradecane, and pentadecane occur in both species, but with different amounts between males and females. The secretion of the scent gland of P. nigrispinus and E. heros produces repellent and irritant effects between species and between sexes of the same species, supporting the defensive function of these compounds. Chemical identification of the Pentatomidae scent gland compounds may influence in insect behavior cause side effects in other insects. Overall, these compounds can be a sustainable and novel source of insecticides with potential to agricultural pest control.

In insects, chemical communication is the most common form of communication, and cuticular hydrocarbons (CHCs) are employed in recognition processes. In social insects, CHCs also help define colony identity and thus contribute to social cohesion among nestmates. Individuals can deposit their chemical signatures on nest surfaces. This information serves as a reference for newly emerged individuals and allows them to obtain the odor specific to their colony. This study examined nest chemical profiles in an inbred invasive species: the yellow-legged hornet, Vespa velutina nigrithorax. We demonstrated that nest structures (i.e., envelopes, combs, and pillars) had specific hydrocarbon profiles, which were colony specific. There were similarities between the chemical profiles of the nests and the CHC signatures of hornets. The loss of genetic diversity previously documented in the yellow-legged hornet population in France does not appear to have constrained nest chemical diversity.

Allelopathic plants release secondary compounds into the soil that then suppress the growth of nearby plants. Allelopathy has been shown for the invasive Japanese knotweed (Fallopia japonica) and Bohemian knotweed (F. × bohemica). The aggressive and dominant invaders represent a serious threat to the local plant communities outside their native range. Here, we analysed the phenols in the knotweed rhizomes using nuclear magnetic resonance. We also evaluated the allelopathic potential of methanol extracts of F. japonica and F. × bohemica rhizomes and compared these with the effects of the individual knotweed phenols resveratrol, epicatechin and emodin, and their mixture. Rhizomes of both knotweeds contained similar amounts of epicatechin and emodin, with 24% higher resveratrol in F. × bohemica. Only the F. × bohemica methanol extract inhibited radish (Raphanus sativus) seed germination. After 3 days of treatments with 10% (w/v) extracts of both knotweeds, radish seedlings showed up to 70% shorter roots. In contrast, root growth of seedlings treated with the individual phenols resveratrol, epicatechin and emodin, and their mixture, was inhibited by up to 30%, similar to the 1% knotweed extracts. Biochemical parameters of oxidative stress also increased in the roots of treated seedlings, with high levels of malondialdehyde in particular indicating lipid peroxidation. Total antioxidative capacity was also increased in seedlings exposed to 0.6 mg/mL resveratrol and emodin. This study shows higher allelopathic potential of the knotweed methanol extracts compared to the individual phenols and their mixture.

Chemical communication is fundamental to maintain cohesion in social insect colonies, and in this communication process, cuticular hydrocarbons act as cues exchanged during interactions between nestmates. However, few studies have investigated intraspecific variation of these compounds in Neotropical swarm-founding wasps. We undertook the present investigation by performing two assessments. First, we assessed whether the cuticular chemical composition of females in Polybia sericea varies according to the degree ovarian development, relative age and different body parts. Second, we assessed whether the cuticular chemical profile of colony members and compounds found in nest materials could be used as complementary tools to assess population differences. To make these determinations, samples were collected from three different populations, and the compounds were analyzed by gas chromatography coupled with mass spectrometry. Linear alkanes were found to be the most abundant compounds in the cuticle of females and nest material. Considering the cuticular composition, it was possible to distinguish the females according to degree of ovarian development, relative age and different body parts. In addition, cuticular compounds and nest material were different in the three analyzed populations; therefore, both the cuticular chemical profile of colony members and the chemical profile of nest material can be used as complementary tools to assess population differences.

Polygraphus proximus, a four-eyed fir bark beetle, is an invasive bark beetle species which has caused extensive damage to forests of Abies sibirica in southern and western Siberia and to Abies species in the European part of Russia. There is a high risk that the pest insect will spread to areas where it is currently not considered present, such as the European Union. In these areas, it threatens to attack conifer forests of various species which may result in major environmental and economic impact. The aim of this study was to identify pheromone components of P. proximus that can be used as pheromone baits. Males and females of P. proximus were allowed to bore into the bark of stem sections of Abies sibirica at the laboratory, and volatiles were collected with solid-phase microextraction (SPME). Analyses of these extracts with gas chromatography-mass spectrometry (GC–MS) revealed several sex-specific compounds. In total, twelve male-specific compounds and one female-specific compound were identified. The major male-specific compound determined by GC peak area was (Z)‐2‐(3,3‐dimethylcyclohexylidene)‐ethanol [(Z)-DMCHE] and the minor male-specific compounds were 3-methyl-3-buten-1-ol, 3-methyl-2-buten-1-ol, 3-methyl-2-butenal, benzyl alcohol, fragranol, 7-methyl-3-methylene-6-octen-1-ol, (Z)- and (E)-2-(3,3-dimethylcyclohexylidene)-acetaldehyde, geraniol, geranial and papayanol. The only female-specific compound was identified as 1-hexanol. Two of the male-specific compounds, (Z)‐DMCHE and 3-methyl-2-buten-1-ol were shown to attract males and females of P. proximus in field studies. Thus, we now for the first time can present the structures of two male-specific components that are biologically active parts of P. proximus aggregation pheromone. However, some chemical communication overlap between P. proximus and P. subopacus needs to be further investigated as (Z)‐DMCHE also attracted males and females of P. subopacus.

Apple proliferation disease is caused by the phloem-dwelling bacterium ‘Candidatus Phytoplasma mali’, inducing morphological changes in its host plant apple, such as witches’ broom formation. Furthermore, it triggers physiological alterations like emission of volatile organic compounds or phytohormone levels in the plant. In our study, we assessed phytoplasma-induced changes in the phloem by sampling phloem sap from infected and non-infected apple plants. In infected plants, the soluble sugar content increased and the composition of phloem metabolites differed significantly between non-infected and infected plants. Sugar and sugar alcohol levels increased in diseased plants, while organic and amino acid content remained constant. As ‘Ca. P. mali’ is vectored by the phloem-feeding insect Cacopsylla picta (Foerster, 1848), we assessed whether the insect–plant interaction was affected by ‘Ca. P. mali’ infection of the common host plant Malus domestica Borkh. Binary-choice oviposition bioassays between infected and non-infected apple leaves revealed C. picta’s preference for non-infected leaves. It is assumed and discussed that the changes in vector behavior are attributable to plant-mediated effects of the phytoplasma infection.

The mason wasp Odynerus spinipes shows an exceptional case of intrasexual cuticular hydrocarbon (CHC) profile dimorphism. Females of this species display one of two CHC profiles (chemotypes) that differ qualitatively and quantitatively from each other. The ratio of the two chemotypes was previously shown to be close to 1:1 at three sites in Southern Germany, which might not be representative given the Palearctic distribution of the species. To infer the frequency of the two chemotypes across the entire distributional range of the species, we analyzed with GC–MS the CHC profile of 1042 dry-mounted specimens stored in private and museum collections. We complemented our sampling by including 324 samples collected and preserved specifically for studying their CHCs. We were capable of reliably identifying the chemotypes in 91% of dry-mounted samples, some of which collected almost 200 years ago. We found both chemotypes to occur in the Far East, the presumed glacial refuge of the species, and their frequency to differ considerably between sites and geographic regions. The geographic structure in the chemotype frequencies could be the result of differential selection regimes and/or different dispersal routes during the colonization of the Western Palearctic. The presented data pave the route for disentangling these factors by providing information where to geographically sample O. spinipes for population genetic analyses. They also form the much-needed basis for future studies aiming to understand the evolutionary and geographic origin as well as the genetics of the astounding CHC profile dimorphism that O. spinipes females exhibit.